Cas no 85795-19-3 (Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate)

Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate is a versatile pyrrole derivative with applications in organic synthesis and pharmaceutical research. Its structure features both acetyl and ester functional groups, enabling reactivity in condensation, substitution, and cyclization reactions. The compound serves as a valuable intermediate in the preparation of heterocyclic compounds, particularly in the development of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled synthetic transformations. The presence of the methyl ester group enhances solubility in common organic solvents, facilitating purification and handling. This compound is particularly useful in medicinal chemistry for constructing complex pharmacophores.

Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate structure

85795-19-3 structure

Product Name:Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate

CAS No:85795-19-3

MF:C₉H₁₁NO₃

MW:181.188542604446

MDL:MFCD00141903

CID:1072630

PubChem ID:2764011

Update Time:2025-06-07

Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate
- 85795-19-3
- methyl 4-acetyl-1-methylpyrrole-2-carboxylate
- J-522285
- AKOS005070589
- CS-0456292
- FT-0765325
- 5D-163
- DTXSID00377249
- EN300-1831597
- SCHEMBL11063029
- MFCD00141903
- Z210258808
- DA-19739
- MDL： MFCD00141903
- Inchi： 1S/C9H11NO3/c1-6(11)7-4-8(9(12)13-3)10(2)5-7/h4-5H,1-3H3
- InChI Key： YHKGXMRDJTWJIL-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(C(C)=O)=CN1C)=O

Computed Properties

Exact Mass: 181.07389321g/mol
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 48.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 91-93°C
Boiling Point: 310.1±27.0 °C at 760 mmHg
Flash Point: 141.4±23.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM309195-1g	Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	95%	1g	$***	2023-05-29
Apollo Scientific	OR32821-1g	Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	95%	1g	£336.00	2025-02-20
abcr	AB158080-1 g	Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate; .	85795-19-3		1g	€439.20	2023-06-23
Chemenu	CM309195-1g	Methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	95%	1g	$478	2021-08-18
Enamine	EN300-1831597-0.05g	methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	90%	0.05g	$551.0	2023-09-19
Enamine	EN300-1831597-0.1g	methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	90%	0.1g	$578.0	2023-09-19
Enamine	EN300-1831597-0.25g	methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	90%	0.25g	$604.0	2023-09-19
Enamine	EN300-1831597-0.5g	methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	90%	0.5g	$630.0	2023-09-19
Enamine	EN300-1831597-1.0g	methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3		1g	$1070.0	2023-06-01
Enamine	EN300-1831597-2.5g	methyl 4-acetyl-1-methyl-1H-pyrrole-2-carboxylate	85795-19-3	90%	2.5g	$1287.0	2023-09-19